Cas no 1909320-10-0 (4-(pyrrolidin-2-yl)benzamide hydrochloride)

• Product Name: 4-(pyrrolidin-2-yl)benzamide hydrochloride
• CAS No: 1909320-10-0
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• MDL: MFCD29763350
• CID: 5246510
• PubChem ID: 122163509
• Update Time: 2026-03-08

4-(pyrrolidin-2-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(pyrrolidin-2-yl)benzamide hydrochloride

• MDL： MFCD29763350
• Inchi： 1S/C11H14N2O.ClH/c12-11(14)9-5-3-8(4-6-9)10-2-1-7-13-10;/h3-6,10,13H,1-2,7H2,(H2,12,14);1H
• InChI Key： YFDAJPVYSWDBDG-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C2NCCC2)=CC=1)(=O)N.Cl

Additional information on 4-(pyrrolidin-2-yl)benzamide hydrochloride

Research Briefing on 4-(pyrrolidin-2-yl)benzamide hydrochloride (CAS: 1909320-10-0): Recent Advances and Applications

4-(pyrrolidin-2-yl)benzamide hydrochloride (CAS: 1909320-10-0) is a small molecule compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurological disorders and cancer therapy. This briefing provides an overview of the latest research developments related to this compound, highlighting key findings and their implications for future drug development.

The compound's structural features, including the pyrrolidine ring and benzamide moiety, contribute to its bioactivity and selectivity. Recent synthetic approaches have optimized the yield and purity of 4-(pyrrolidin-2-yl)benzamide hydrochloride, enabling more efficient large-scale production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its quality.

In pharmacological studies, 4-(pyrrolidin-2-yl)benzamide hydrochloride has demonstrated promising activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurodegenerative diseases. For instance, recent in vitro and in vivo experiments have shown that the compound exhibits high affinity for dopamine and serotonin receptors, suggesting potential applications in the treatment of Parkinson's disease and depression. Additionally, its ability to cross the blood-brain barrier has been confirmed, further supporting its utility in central nervous system (CNS) disorders.

Another area of interest is the compound's potential as an anticancer agent. Preliminary studies have revealed that 4-(pyrrolidin-2-yl)benzamide hydrochloride can induce apoptosis in certain cancer cell lines by targeting key signaling pathways. Researchers have also explored its synergistic effects when combined with existing chemotherapeutic drugs, which could lead to improved treatment regimens with reduced side effects. These findings are currently being validated in more comprehensive animal models.

Despite these advancements, challenges remain in the development of 4-(pyrrolidin-2-yl)benzamide hydrochloride as a therapeutic agent. Issues such as pharmacokinetics, toxicity profiles, and long-term safety need to be addressed in further studies. However, the compound's unique properties and versatile applications make it a compelling candidate for continued research. Future directions may include structural modifications to enhance its efficacy and reduce potential adverse effects, as well as clinical trials to evaluate its therapeutic potential in humans.

In conclusion, 4-(pyrrolidin-2-yl)benzamide hydrochloride (CAS: 1909320-10-0) represents a promising molecule in the field of chemical biology and drug discovery. Its diverse pharmacological activities and potential applications in neurological and oncological disorders underscore the importance of ongoing research. As new data emerge, this compound may pave the way for innovative treatments that address unmet medical needs.